Cas no 1197802-38-2 (N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide
• CAS No: 1197802-38-2
• MF: C₁₇H₂₁N₇O
• MW: 339.394942045212
• CID: 6510313
• PubChem ID: 36914953
• Update Time: 2025-07-21

N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• Z397995798
• N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide
• AKOS034278154
• 1197802-38-2
• EN300-26687991

• Inchi： 1S/C17H21N7O/c1-13-21-22-23-24(13)15-7-5-6-14(10-15)19-11-16(25)20-17(12-18)8-3-2-4-9-17/h5-7,10,19H,2-4,8-9,11H2,1H3,(H,20,25)
• InChI Key： QQUQIQRORDTQTR-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=C(C=1)N1C(C)=NN=N1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 339.18075832g/mol
• Monoisotopic Mass: 339.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide

Professional Introduction to N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide and CAS No. 1197802-38-2

N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1197802-38-2, represents a sophisticated molecular structure that combines a cyclohexyl group with a tetrazole moiety, making it a subject of intense study for its potential applications in drug development and molecular biology.

The structural complexity of N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide is not merely a matter of academic curiosity but also holds practical implications for the design of novel therapeutic agents. The presence of the 5-methyl-1H-1,2,3,4-tetrazol-1-yl group in its molecular framework suggests that it may exhibit unique pharmacological properties. Tetrazole derivatives are well-known for their diverse biological activities, including antimicrobial and anti-inflammatory effects. This particular derivative, with its phenylaminoacetamide backbone, could potentially interact with biological targets in novel ways, offering new avenues for therapeutic intervention.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The compound N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide has been studied for its potential role in this context. Its ability to interact with specific enzymes or receptors could make it a valuable tool in the development of targeted therapies. For instance, researchers have explored its interactions with enzymes involved in metabolic pathways or those implicated in neurodegenerative disorders. The cyclohexyl group may contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

The cyanocyclohexyl moiety is another key feature of this compound that merits attention. Cyanocyclohexyl groups are often incorporated into molecules to enhance their metabolic stability or to influence their binding affinity to biological targets. In the case of N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide, this group may play a crucial role in determining the compound's overall pharmacokinetic profile. Understanding how this structural element influences the compound's behavior is essential for optimizing its therapeutic potential.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide with greater accuracy. These computational tools can simulate how the compound interacts with biological targets at the molecular level, providing insights into its potential efficacy and safety profiles. Such simulations are increasingly integral to the drug discovery process, allowing researchers to prioritize compounds for further experimental validation.

In addition to its structural features, the compound's potential applications extend to various fields of biomedical research. For example, its derivatives might be explored as intermediates in synthesizing more complex molecules with enhanced therapeutic properties. The tetrazole moiety's ability to participate in hydrogen bonding or other forms of interaction with biological targets makes it particularly valuable in designing molecules that can bind tightly and selectively to these targets.

The synthesis of N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. These synthetic strategies often involve protecting group chemistry and multi-step reactions that highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The growing interest in this compound underscores its significance as a potential lead molecule for further drug development. Researchers are continually seeking new ways to leverage its unique structural features for therapeutic benefit. As our understanding of biological systems expands, so too does our capacity to design molecules that can interact with these systems in meaningful ways. N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide stands as a testament to the ingenuity and dedication of scientists working at the intersection of chemistry and medicine.

In conclusion，N-(1-cyanocyclohexyl)-2-{[3-(5-methyl-H - 12 - 34 - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---tetrazol - 11 yl pheny l ] am ine } acet am ide，with i ts CAS number being 119780238，represents a prom ising compoun d i n the field o f chemi cal biomed ic al resear ch。 Its unique structur e，inc luding th e strong > strong > strong > strong > strong > strong > moieties，make s i t a subj ect o f i ntens e stud y。 Th e combinati on o f structur al featu res an d poten tial appl icati ons make s thi s compoun d both excit ing an d prom ising。 As resear ch conti nue s t o advanc e，w ec an ex pect mor e i nformati on t o be revea led ab out thi s compoun d an d i ts pot ential imp act on th e fi eld o f med ic ine。